Cas no 50647-08-0 (Panax Ginseng Extract)

• Product Name: Panax Ginseng Extract
• CAS No: 50647-08-0
• Molecular Formula: C₄₂H₆₆O₁₇
• Molecular Weight: 842.963255405426
• CID: 89584
• PubChem ID: 420552

Panax Ginseng Extract Properties

Names and Identifiers

• Powdered Asian Ginseng Extract
• Panax ginseng
• American Ginseng Root Extract
• POWDERED ASIAN GINSENG EXTRACT (1.5 G)
• CCRIS 7263
• Korean red ginseng
• Panax schinseng
• Prosapogenin
• Prosapogenin (Ginseng)
• NSC124670
• Ginseng
• American ginseng P.E.
• CHEMBL1970059
• bis[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2,3-dihydroxy-6b-(hydroxymethyl)-4,6a,11,11,14b-pentamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylate
• CHEBI:189965
• NSC-124670
• bis[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl] 2,3-dihydroxy-6b-(hydroxymethyl)-4,6a,11,11,14b-pentamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylate
• XP173068
• 50647-08-0
• 2,3-Dihydroxy-6b-hydroxymethyl-4,6a,11,11,14b-pentamethyl-2,3,4,4a,5,6,6a,6b,7,8,9,10,11,12,12a,14,14a,14b-octadecahydro-1H-picene-4,8a-dicarboxylic acid bis-(3,4,5-trihydroxy-6-hydroxymethyl-tetrahydro-pyran-2-yl) ester

• InChIKey： YDQIRODFTJGGMP-UHFFFAOYSA-N
• Inchi： 1S/C42H66O17/c1-37(2)10-11-41(36(55)59-34-31(52)29(50)27(48)23(17-44)57-34)12-13-42(18-45)19(20(41)14-37)6-7-24-38(3)15-21(46)32(53)40(5,25(38)8-9-39(24,42)4)35(54)58-33-30(51)28(49)26(47)22(16-43)56-33/h6,20-34,43-53H,7-18H2,1-5H3
• SMILES： OC1C(CC2(C)C(C1(C(=O)OC1C(C(C(C(CO)O1)O)O)O)C)CCC1(C)C3(CO)CCC4(C(=O)OC5C(C(C(C(CO)O5)O)O)O)CCC(C)(C)CC4C3=CCC12)O

Computed Properties

• Exact Mass: 842.430001
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 9
• Monoisotopic Mass: 842.430001
• Heavy Atom Count: 59
• Complexity: 1640
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 294

Experimental Properties

• Melting Point: 280 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides